Cas no 2172186-18-2 ([8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride)

• Product Name: [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride
• CAS No: 2172186-18-2
• MF: C₁₅H₂₅FO₄S
• MW: 320.42000746727
• CID: 6561035
• PubChem ID: 165543490
• Update Time: 2025-05-21

[8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1479151
• [8-(2-methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride
• 2172186-18-2
• [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride

• Inchi： 1S/C15H25FO4S/c1-4-14(2,3)11-5-7-15(8-6-11)9-13(17)20-12(15)10-21(16,18)19/h11-12H,4-10H2,1-3H3
• InChI Key： CMUGZMPSXJHPND-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(C(C)(C)CC)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 320.14575861g/mol
• Monoisotopic Mass: 320.14575861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.8Ų

Additional information on [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride

Comprehensive Overview of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride (CAS No. 2172186-18-2)

The compound [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride (CAS No. 2172186-18-2) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture features a spirocyclic core combined with a methanesulfonyl fluoride moiety, making it a subject of interest in advanced organic synthesis and pharmaceutical research. The presence of the 2-methylbutan-2-yl group further enhances its steric and electronic properties, which are critical for its potential applications in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 3-oxo-2-oxaspiro[4.5]decane scaffold, as it mimics natural product frameworks often associated with bioactive properties. The incorporation of a methanesulfonyl fluoride group adds a reactive handle, enabling selective modifications for targeted applications. This combination of features positions CAS No. 2172186-18-2 as a valuable building block for innovative therapeutic agents.

The synthesis of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the spirocyclic ring system, followed by the introduction of the methanesulfonyl fluoride functionality. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity, ensuring reproducibility in research settings.

From a pharmacological perspective, the spirocyclic motif in this compound is known to enhance metabolic stability and bioavailability, addressing common challenges in drug development. The methanesulfonyl fluoride group, on the other hand, serves as a potential warhead for covalent inhibitors, a hot topic in the design of targeted therapies for diseases like cancer and autoimmune disorders. This dual functionality makes CAS No. 2172186-18-2 a compelling candidate for further investigation in preclinical studies.

Beyond pharmaceuticals, the unique properties of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride have sparked interest in material science. Its rigid spirocyclic structure could contribute to the development of high-performance polymers or liquid crystals, where molecular shape and stability are paramount. Researchers are also exploring its potential as a cross-linking agent in specialty coatings, leveraging the reactivity of the methanesulfonyl fluoride group to create durable materials.

In the context of green chemistry, the synthesis and application of CAS No. 2172186-18-2 align with efforts to minimize environmental impact. Optimized synthetic routes aim to reduce waste and energy consumption, while the compound's potential in biodegradable materials aligns with global sustainability goals. These aspects resonate with current trends in eco-friendly innovation, making it a relevant topic for both academic and industrial audiences.

For researchers seeking reliable sources of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride, it is essential to collaborate with reputable suppliers who adhere to stringent quality standards. Proper handling and storage protocols must be followed to maintain its stability, given the reactivity of the methanesulfonyl fluoride group. Safety data sheets (SDS) and technical specifications should be thoroughly reviewed to ensure compliance with laboratory best practices.

In summary, [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonyl fluoride (CAS No. 2172186-18-2) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity open doors to groundbreaking applications in drug discovery, material science, and sustainable technology. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.